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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzoic acid

Cat. No.: B146189 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 3-Bromo-2-fluorobenzoic
Acid

Introduction
3-Bromo-2-fluorobenzoic acid is a halogenated aromatic carboxylic acid with the molecular

formula C₇H₄BrFO₂.[1] It serves as a crucial building block in organic synthesis, particularly in

the pharmaceutical industry.[2][1] Notably, it is a key intermediate in the synthesis of

Dabrafenib, a BRAF kinase inhibitor used in cancer therapy.[1] This document provides a

comprehensive overview of its solubility and melting point, complete with experimental

methodologies, for researchers, scientists, and professionals in drug development.

Physicochemical Data
The key physical properties of 3-Bromo-2-fluorobenzoic acid are summarized below. This

compound typically appears as an off-white solid powder.[1]
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Property Value Solvents/Conditions

Melting Point 168 °C[2][1] Not Applicable

168-170 °C[3]

Solubility Soluble

Methanol, Dimethyl Sulfoxide

(DMSO), N,N-

Dimethylformamide (DMF)[2]

Has some solubility Water[2]

pKa 2.88 ± 0.10 (Predicted)[1] Not Applicable

Molecular Weight 219.01 g/mol [1] Not Applicable

Experimental Protocols
Detailed methodologies for determining the melting point and solubility of 3-Bromo-2-
fluorobenzoic acid are outlined below. These protocols are standard for the characterization

of solid organic compounds.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely used technique for this determination.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of dry 3-Bromo-2-fluorobenzoic acid is finely ground

into a powder using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample, forcing a small amount of the solid into the tube. The tube is then inverted and

tapped gently on a hard surface to pack the sample into the sealed end. This process is

repeated until a packed sample column of 2-3 mm in height is achieved.

Measurement: The packed capillary tube is placed into the heating block of the melting point

apparatus.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point (168 °C). The heating rate is then reduced to 1-2 °C per minute to

allow for thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a clear liquid is recorded as the end of the melting range. For a pure compound, this

range is typically narrow (0.5-2 °C).

Solubility Assessment
The solubility of 3-Bromo-2-fluorobenzoic acid is determined by observing its behavior in

various solvents. As a carboxylic acid, its solubility is pH-dependent.

Apparatus:

Small test tubes

Vortex mixer or stirring rods

Spatula

pH paper

Solvents:

Deionized Water
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5% Sodium Hydroxide (NaOH) solution

5% Sodium Bicarbonate (NaHCO₃) solution

5% Hydrochloric Acid (HCl) solution

Organic solvents (e.g., Methanol, DMSO, DMF)

Procedure:

General Method: Approximately 20-30 mg of 3-Bromo-2-fluorobenzoic acid is added to a

test tube containing 1 mL of the chosen solvent.

Mixing: The mixture is agitated vigorously using a vortex mixer or a stirring rod for 1-2

minutes at room temperature.

Observation: The sample is visually inspected to determine if it has dissolved completely.

"Soluble" is recorded if no solid particles remain. "Partially soluble" or "insoluble" is recorded

otherwise.

Water Solubility: The procedure is first performed with deionized water. The pH of the

resulting solution can be tested with pH paper; an acidic pH is expected.[4]

Aqueous Base Solubility: The compound's solubility is tested in 5% NaOH and 5% NaHCO₃.

Carboxylic acids are expected to react with these bases to form water-soluble carboxylate

salts.[5][6] The reaction with sodium bicarbonate may also produce visible carbon dioxide

bubbles.[5][7]

Aqueous Acid Solubility: Solubility is tested in 5% HCl. As an acidic compound, 3-Bromo-2-
fluorobenzoic acid is expected to be insoluble in acidic solutions.[6]

Organic Solvent Solubility: The procedure is repeated with organic solvents like methanol,

DMSO, and DMF to determine its solubility in non-aqueous media.

Visualizations
The following diagrams illustrate the logical workflow for solubility testing and the key reactive

sites of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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